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Compound of Interest

Compound Name: 4-Tert-butylheptane

CAS No.: 60302-21-8

Cat. No.: B14622088

Get Quote

4-tert-butylheptane is a branched alkane with the chemical formula C11H24. Its structure

consists of a seven-carbon heptane chain with a tert-butyl group attached to the fourth carbon

atom.

Quantitative Data Summary
The key physical properties of 4-tert-butylheptane are summarized in the table below for easy

reference and comparison.
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Physical Property Value

Molecular Formula C11H24

Molecular Weight 156.31 g/mol [1]

Boiling Point 174-178 °C[2][3][4]

Melting Point -57.06 °C (estimated)[2][4]

Density 0.753 - 0.755 g/cm³[2][3][4]

Refractive Index 1.4217 - 1.424[2][3][4]

Solubility
Insoluble in water; Soluble in nonpolar organic

solvents.

Experimental Protocols for Property Determination
The following sections detail the methodologies for determining the key physical properties of

liquid hydrocarbons like 4-tert-butylheptane.

Boiling Point Determination using the Thiele Tube
Method
This method is suitable for determining the boiling point of small quantities of a liquid sample.

[5]

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube (Durham tube)

Rubber band or wire for attachment
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Heating source (Bunsen burner or heating mantle)

High-boiling mineral oil

Procedure:

A few drops of the 4-tert-butylheptane sample are placed into the small test tube.

A capillary tube, sealed at the upper end, is placed open-end down into the test tube

containing the sample.

The test tube is attached to a thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

The thermometer and test tube assembly are placed in a Thiele tube containing mineral oil,

ensuring the side arm is properly positioned for heating.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.[5]

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.

Heating is continued until a continuous and rapid stream of bubbles is observed.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Density Determination
The density of a liquid hydrocarbon can be determined using a pycnometer (specific gravity

bottle) or a hydrometer.[6]

Using a Pycnometer:

The empty pycnometer is cleaned, dried, and weighed accurately.
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The pycnometer is filled with distilled water and weighed again to determine the mass of the

water. The temperature of the water is recorded.

The pycnometer is emptied, dried, and then filled with 4-tert-butylheptane. It is weighed to

find the mass of the sample.

The density is calculated using the formula: Density of sample = (Mass of sample / Mass of

water) * Density of water at the recorded temperature.

Using a Hydrometer:

The 4-tert-butylheptane sample is poured into a graduated cylinder of appropriate size.

A hydrometer is gently lowered into the liquid until it floats freely.

The density is read directly from the scale on the hydrometer stem at the point where the

surface of the liquid meets the stem.

Refractive Index Determination using an Abbe
Refractometer
The refractive index is a measure of how much light bends when it passes from air into the

sample and is a useful property for identifying liquid compounds.[7][8]

Apparatus:

Abbe Refractometer

Constant temperature water bath

Dropper

Solvent for cleaning (e.g., acetone or ethanol)

Lens paper

Procedure:
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The prisms of the Abbe refractometer are cleaned with a suitable solvent and dried with lens

paper.[9]

A few drops of the 4-tert-butylheptane sample are placed on the surface of the lower prism

using a dropper.[9]

The prisms are closed and locked.

Water from a constant temperature bath (typically set at 20°C) is circulated through the

jackets of the prisms to maintain a constant temperature.[8]

The light source is adjusted to illuminate the prisms.

While looking through the eyepiece, the coarse adjustment knob is turned until the field of

view shows a light and a dark region.

The fine adjustment knob is used to bring the dividing line between the light and dark regions

into sharp focus.

If a color fringe is observed, the chromaticity adjustment is used to eliminate it, resulting in a

sharp, black-and-white dividing line.

The adjustment knob is turned to align the dividing line with the crosshairs in the eyepiece.

The refractive index value is read from the instrument's scale.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the refractive index of 4-
tert-butylheptane using an Abbe refractometer.
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Caption: Workflow for Refractive Index Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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